Cas no 1934253-31-2 (5-carbamoyl-4-methylpiperidine-2-carboxylic acid)

• Product Name: 5-carbamoyl-4-methylpiperidine-2-carboxylic acid
• CAS No: 1934253-31-2
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 5211606
• Update Time: 2025-11-07

5-carbamoyl-4-methylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylic acid, 5-(aminocarbonyl)-4-methyl-
• 5-carbamoyl-4-methylpiperidine-2-carboxylic acid

• Inchi： 1S/C8H14N2O3/c1-4-2-6(8(12)13)10-3-5(4)7(9)11/h4-6,10H,2-3H2,1H3,(H2,9,11)(H,12,13)
• InChI Key： AYGNOYBWNWYJBJ-UHFFFAOYSA-N
• SMILES： N1CC(C(N)=O)C(C)CC1C(O)=O

Additional information on 5-carbamoyl-4-methylpiperidine-2-carboxylic acid

Introduction to 5-Carbamoyl-4-methylpiperidine-2-carboxylic Acid (CAS No. 1934253-31-2)

5-Carbamoyl-4-methylpiperidine-2-carboxylic acid (CAS No. 1934253-31-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

The molecular formula of 5-Carbamoyl-4-methylpiperidine-2-carboxylic acid is C₁₀H₁₅N₃O₃, and its molecular weight is 217.24 g/mol. The compound features a piperidine ring with a carbamoyl group at the 5-position and a carboxylic acid group at the 2-position, along with a methyl substituent at the 4-position. These structural elements contribute to its distinct chemical and biological properties.

In terms of synthesis, several methods have been reported for the preparation of 5-Carbamoyl-4-methylpiperidine-2-carboxylic acid. One common approach involves the reaction of 4-methylpiperidine with an appropriate carbamoylating agent followed by carboxylation. Another method utilizes a multi-step synthesis involving the formation of an intermediate derivative, which is then transformed into the final product through selective functional group manipulations. These synthetic routes have been optimized to achieve high yields and purity, making them suitable for large-scale production.

The biological activities of 5-Carbamoyl-4-methylpiperidine-2-carboxylic acid have been extensively studied in recent years. Research has shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory diseases and pain conditions. In vitro studies have demonstrated that it can effectively inhibit pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and tissue damage.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Carbamoyl-4-methylpiperidine-2-carboxylic acid in human subjects. Preliminary results indicate that it is well-tolerated with minimal side effects, suggesting its potential as a safe and effective therapeutic agent. Additionally, ongoing research is exploring its potential applications in other areas such as neurodegenerative diseases and cancer therapy.

Beyond its therapeutic potential, 5-Carbamoyl-4-methylpiperidine-2-carboxylic acid has also been investigated for its use as a building block in the synthesis of more complex molecules. Its versatile reactivity and functional groups make it an attractive starting material for the development of novel compounds with diverse biological activities. This aspect has led to increased interest from both academic researchers and pharmaceutical companies.

In conclusion, 5-Carbamoyl-4-methylpiperidine-2-carboxylic acid (CAS No. 1934253-31-2) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its biological activities and synthetic accessibility, positions it as a valuable candidate for further development into new therapeutic agents. As research continues to advance, it is likely that new applications and insights will emerge, further solidifying its importance in the field.